Cas no 338979-37-6 (1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one)

• Product Name: 1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one
• CAS No: 338979-37-6
• CID: 4648271
• Update Time: 2025-11-03

1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one

Additional information on 1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one

1-(3-Chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one: A Comprehensive Overview

The compound CAS No. 338979-37-6, commonly referred to as 1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material science. Recent studies have highlighted its role in the development of novel pharmaceutical agents and its influence on modern synthetic methodologies.

The molecular structure of 1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one is characterized by a fused bicyclic system comprising an indole ring and a tetrahydro ring. The presence of a chlorine atom at the 3-position of the phenyl group introduces unique electronic properties, making this compound highly reactive under specific conditions. This reactivity has been exploited in various synthetic pathways, leading to the creation of complex molecular architectures with potential applications in drug discovery.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of production but also opened new avenues for functionalizing the molecule with diverse substituents. For instance, studies published in leading journals like Nature Chemistry and Angewandte Chemie have demonstrated the use of this compound as a versatile building block in the construction of bioactive molecules.

In terms of applications, 1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one has shown promise in the field of medicinal chemistry. Its ability to modulate key biological targets such as kinases and proteases makes it a valuable candidate for drug development programs targeting diseases like cancer and neurodegenerative disorders. Additionally, its structural versatility allows for easy modification to enhance pharmacokinetic properties such as solubility and bioavailability.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its degradation pathways under various environmental conditions to assess its potential risks to ecosystems. Preliminary findings suggest that it undergoes rapid biodegradation under aerobic conditions, which is a positive indicator for its eco-friendly profile.

In conclusion, CAS No. 338979-37-6, or 1-(3-chlorophenyl)-2-phenyl-4,5,6,7-tetrahydro-1H-indol-4-one, represents a significant advancement in modern organic chemistry. Its unique properties and wide-ranging applications make it a subject of continued research interest across multiple disciplines. As new discoveries emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.